68173-05-7(N,N-Dimethyl-1,2-cyclohexanediamine) Price
This page is the exclusive Price page for 68173-05-7(N,N-Dimethyl-1,2-cyclohexanediamine).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
N,N-Dimethyl-1,2-cyclohexanediamine Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-74885-0.25g | enaminestore | 95.0% | 0.25g | $19.0 | 10 Mar. 2025 | |
| Enamine | EN300-74885-0.5g | enaminestore | 95.0% | 0.5g | $21.0 | 10 Mar. 2025 | |
| Enamine | EN300-74885-1.0g | enaminestore | 95.0% | 1.0g | $26.0 | 10 Mar. 2025 | |
| Enamine | EN300-74885-2.5g | enaminestore | 95.0% | 2.5g | $41.0 | 10 Mar. 2025 | |
| Enamine | EN300-74885-5.0g | enaminestore | 95.0% | 5.0g | $65.0 | 10 Mar. 2025 | |
| Enamine | EN300-74885-10.0g | enaminestore | 95.0% | 10.0g | $110.0 | 10 Mar. 2025 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY250985-1g | shao yuan | ≥95% | 1g | ¥4696.00 | 13 Apr. 2025 | |
| Ambeed | A425340-100mg | ambeed | 95% | 100mg | $142.0 | 17 Apr. 2025 | |
| Ambeed | A425340-250mg | ambeed | 95% | 250mg | $240.0 | 17 Apr. 2025 | |
| Ambeed | A425340-1g | ambeed | 95% | 1g | $646.0 | 17 Apr. 2025 |
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Nantong Boya Environmental Protection Technology Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
上海嵘奥生物技术有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises